Cas no 1361834-67-4 (2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl)

• Product Name: 2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl
• CAS No: 1361834-67-4
• MF: C₁₄H₁₂Cl₂O
• MW: 267.150482177734
• CID: 4994147
• Update Time: 2025-05-25

2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl

• Inchi： 1S/C14H12Cl2O/c1-9-6-7-10(8-13(9)17-2)14-11(15)4-3-5-12(14)16/h3-8H,1-2H3
• InChI Key： DNLCHGAAULBQKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(C)=C(C=1)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Additional information on 2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl

Comprehensive Overview of 2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl (CAS No. 1361834-67-4)

The compound 2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl (CAS No. 1361834-67-4) is a biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the dichloro and methoxy-methyl substitutions, make it a valuable intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

One of the key reasons for the growing attention toward 2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl is its relevance in drug discovery. The biphenyl scaffold is a common motif in bioactive molecules, and the specific substitutions in this compound enhance its binding affinity to certain biological targets. Recent studies have explored its utility in designing kinase inhibitors and anti-inflammatory agents, aligning with the current focus on precision medicine and targeted therapies.

In the agrochemical sector, 2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl has shown promise as a precursor for herbicides and pesticides. The chloro and methoxy groups contribute to its stability and reactivity, making it suitable for formulating environmentally sustainable solutions. This aligns with the global trend toward green chemistry and reducing the ecological footprint of agricultural chemicals.

From a synthetic chemistry perspective, the compound's CAS No. 1361834-67-4 is often searched in databases for structure-activity relationship (SAR) studies. Its molecular weight and logP values are critical parameters for researchers optimizing bioavailability and metabolic stability. These factors are particularly relevant in the context of AI-driven drug design, where computational models predict compound behavior before laboratory testing.

The demand for 2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl is also driven by its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex heterocyclic frameworks, a hot topic in medicinal chemistry. As the pharmaceutical industry seeks faster synthesis routes, this compound's versatility positions it as a valuable building block.

Environmental and regulatory considerations further highlight the importance of CAS No. 1361834-67-4. With increasing scrutiny on chemical safety, researchers are evaluating its degradation pathways and ecotoxicology profile. This aligns with public interest in sustainable manufacturing and green alternatives, making it a timely subject for discussion in scientific forums.

In summary, 2,6-Dichloro-3'-methoxy-4'-methyl-biphenyl (CAS No. 1361834-67-4) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural attributes and reactivity make it a focal point for innovation, particularly in areas like drug development and sustainable chemistry. As research advances, this compound is likely to gain even more prominence in scientific and industrial circles.